Cas no 877630-40-5 (6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 877630-40-5
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 5843957
• Update Time: 2025-05-24

6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-6-[[(4-methylphenyl)methyl]thio]-
• 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C13H12N4OS/c1-8-2-4-9(5-3-8)7-19-13-15-11-10(6-14-17-11)12(18)16-13/h2-6H,7H2,1H3,(H2,14,15,16,17,18)
• InChI Key： AENPTZYQGNLETQ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)NC(=O)C2C=NNC=2N=1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 537.5±52.0 °C(Predicted)
• pka: 10.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 877630-40-5, known as 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidinones, which are known for their potential biological activities and therapeutic applications. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine ring system substituted with a (4-methylphenyl)methylsulfanyl group at the 6-position. This substitution pattern is crucial for its unique properties and biological functions.

Recent studies have highlighted the importance of pyrazolopyrimidinones as potential candidates for drug development. The presence of the methylsulfanyl group at the 6-position introduces steric and electronic effects that can modulate the compound's interactions with biological targets. For instance, research has shown that such substitutions can enhance the molecule's ability to inhibit specific kinases or other enzymes associated with diseases such as cancer or inflammatory disorders. The methyl group attached to the phenyl ring further contributes to the compound's lipophilicity, which may improve its bioavailability and pharmacokinetic properties.

The synthesis of 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves a series of well-defined organic reactions. Typically, the process begins with the preparation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions involving appropriate starting materials such as amidines or guanidines. Subsequent functionalization steps are then employed to introduce the (4-methylphenyl)methylsulfanyl group at the desired position. These steps often include nucleophilic substitutions or coupling reactions that require precise control over reaction conditions to ensure high yields and product purity.

From a pharmacological perspective, this compound has demonstrated promising activity in various in vitro assays. For example, studies have shown that it exhibits potent inhibitory effects on certain protein kinases that are implicated in cancer progression. Additionally, preliminary in vivo experiments have indicated that the compound may possess anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. These findings underscore its potential as a lead compound for further drug development efforts.

The structural features of this compound also make it an interesting subject for computational studies aimed at understanding its binding interactions with biological targets. Molecular docking simulations have revealed that the (4-methylphenyl)methylsulfanyl group plays a critical role in stabilizing interactions within the active site of target enzymes or receptors. This insight not only enhances our understanding of its mechanism of action but also provides valuable information for designing more potent analogs.

In terms of future research directions, there is significant interest in exploring the metabolic stability and pharmacokinetic profile of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted in vivo will be essential for determining its suitability as a therapeutic agent. Furthermore, ongoing efforts are focused on identifying additional biological targets and elucidating the molecular mechanisms underlying its observed activities.

In conclusion, 6-{(4-methylphenyl)methylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a compelling example of how structural modifications can be leveraged to design molecules with desirable biological properties. With its unique chemical structure and promising preliminary results from preclinical studies, this compound holds significant potential for advancing our understanding of disease mechanisms and developing novel therapeutic interventions.